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Introduction

Fayalite (Fe₂SiO₄) is the iron-rich end-member of the olivine solid-solution series, a primary

constituent of the upper mantle of terrestrial planets.[1] Due to its significant iron content,

fayalite and Fe-rich olivine serve as crucial analogues for understanding the mineralogy,

density, and seismic properties of planetary interiors, particularly those of bodies like Mars and

the Moon, which are thought to have more iron-rich mantles than Earth.[2][3] Studying the

behavior of fayalite under the extreme pressures and temperatures of planetary interiors

provides foundational data for geophysical and petrological models, helping to constrain the

structure, composition, and evolution of these celestial bodies.[4][5]

Key Applications in Planetary Science

Constraining Mantle Density and Seismic Velocity: The elastic properties of fayalite, such as

its bulk and shear moduli, are essential for interpreting seismic data. By measuring the

compressional (Vp) and shear (Vs) wave velocities through fayalite at high pressures and

temperatures, scientists can model the expected seismic profiles of iron-rich mantles.[2]

These models are then compared with actual seismic data, like that from the InSight mission

on Mars, to infer the composition and thermal state of the planet's interior.[2][6]

Modeling High-Pressure Phase Transitions: Under the immense pressures of planetary

mantles, minerals undergo phase transitions to denser crystal structures. Fayalite
transforms directly to an iron-rich spinel structure (ahrensite) at pressures of approximately

6-7 GPa.[1][7] This transition is a key feature in the Earth's mantle transition zone and is
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used to model the depth and nature of seismic discontinuities.[7][8] The pressure at which

this transition occurs is sensitive to temperature and composition, making it a valuable

thermobarometer for mantle conditions.[8]

Investigating Magmatic and Hydrothermal Processes: Fayalite crystallization is a key

process in the evolution of magmas in planetary crusts and mantles.[9][10] Furthermore, the

hydrothermal formation of fayalite on asteroids and early planetary bodies provides insight

into fluid-assisted alteration and the role of water in the early solar system.[11][12]

Experiments on fayalite's interaction with hydrogen at high pressures can also help explain

the formation of water in hydrogen-rich exoplanets.[13]

Controlling Oxygen Fugacity in Experiments: In laboratory settings, the reaction between

fayalite, quartz, and magnetite (the "FMQ" buffer) is widely used to control oxygen fugacity

(a measure of the availability of free oxygen).[1][7] This allows researchers to conduct

experiments under redox conditions representative of planetary interiors, ensuring that the

synthesized minerals and melts are relevant to natural systems. The surface energy of

fayalite can influence this buffer at the nanoscale.[7]

Data Presentation: Properties of Fayalite
The following tables summarize key quantitative data for fayalite, essential for its application in

planetary interior models.

Table 1: General Physical and Optical Properties of Fayalite at Ambient Conditions
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Property Value Reference

Chemical Formula Fe₂SiO₄ [14]

Crystal System Orthorhombic [1][14]

Density 4.39 g/cm³ [14]

Specific Gravity 4.392 [1]

Hardness (Mohs) 7 [14]

Unit Cell Parameters
a = 4.82 Å, b = 10.48 Å, c =

6.09 Å
[1]

Refractive Index
nα = 1.731–1.824, nβ = 1.760–

1.864, nγ = 1.773–1.875
[1][14]

Table 2: High-Pressure Elastic Properties of Fayalite

Parameter Value Conditions Reference

Adiabatic Bulk

Modulus (Kₛ₀)
127.2 ± 0.3 GPa Room Temperature [2]

Adiabatic Bulk

Modulus (Kₛ₀)
~130 GPa

Room Temperature

(when K's fixed to 5.3)
[2]

Isothermal Bulk

Modulus (K₇)
128.6 ± 5.1 GPa

Room Temperature

(when K'₇ fixed to 5.3)
[2]

Shear Modulus (G₀) 53.3 ± 0.4 GPa Room Temperature [2]

Pressure Derivative of

Kₛ ((∂Kₛ/∂P)₇₀)
6.5 ± 0.1 Room Temperature [2]

Pressure Derivative of

G ((∂G/∂P)₇₀)
1.25 ± 0.05 Room Temperature [2]

Table 3: High-Pressure Phase Transitions
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Transition Pressure Temperature Notes Reference

Fayalite (α-

Fe₂SiO₄) →

Ahrensite (γ-

Fe₂SiO₄)

~6–7 GPa
Upper Mantle

Conditions

Iron-analogue of

the Ringwoodite

transition.

[1]

Molten Fayalite

Structural

Change

0 - 7.5 GPa > Melting Point

Fe-O

coordination

number

increases from

4.8 to 7.2,

increasing melt

density.

[15]

Experimental Protocols
Detailed methodologies are critical for obtaining reliable data for planetary modeling. Below are

protocols for key experiments involving fayalite.

Protocol 1: Determination of Elastic Properties at High Pressure

This protocol is based on the methodology of coupled synchrotron X-ray diffraction and

ultrasonic interferometry in a DIA-type multi-anvil press.[2]

Sample Preparation:

Synthesize a pure fayalite sample from nanometric powders of Fe₂O₃ and SiO₂.

Mix the powders in stoichiometric proportions and sinter them to form a dense aggregate.

Machine the sintered sample into a precise cylindrical shape for the experiment.

Cell Assembly:

Place the cylindrical fayalite sample inside a cell assembly designed for a multi-anvil

press.
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Surround the sample with a pressure calibrant, such as NaCl, which allows for pressure

determination via its own equation of state.

Incorporate a graphite furnace for heating and a thermocouple to monitor temperature.

Position acoustic transducers at the ends of the cell assembly to generate and receive

ultrasonic waves.

Experimental Procedure:

Mount the cell assembly in the DIA-type multi-anvil press.

Gradually increase pressure on the sample by advancing the anvils ("cold-pressing").

At target pressures, increase the temperature to the desired conditions (e.g., up to 873 K).

[2]

Simultaneously perform two measurements:

Ultrasonic Interferometry: Measure the travel times of compressional (P) and shear (S)

waves through the sample. These travel times, combined with the sample length, yield

Vp and Vs.[2]

Synchrotron X-ray Diffraction: Collect energy-dispersive XRD patterns of both the

sample and the NaCl pressure calibrant. The diffraction data provide the unit-cell

volume of fayalite (for density calculation) and the pressure from the NaCl standard.[2]

Data Analysis:

Calculate Vp and Vs from the ultrasonic travel-time data.

Determine the sample density (ρ) from the unit-cell volume obtained via XRD.

Calculate the adiabatic bulk modulus (Kₛ) and shear modulus (G) using the equations: Kₛ

= ρ(Vp² - 4/3 Vs²) and G = ρVs².

Fit the pressure-volume data to a third-order Birch-Murnaghan equation of state to

determine the isothermal bulk modulus (K₇).[2]
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Protocol 2: Hydrothermal Synthesis of Fayalite

This protocol simulates the fluid-assisted alteration processes on asteroids and is based on

hydrothermal experiments.[11][12][16]

Reactant Preparation:

Prepare the starting materials, which typically consist of an iron-rich amorphous silicate,

iron metal powder, and deionized water.[12][16]

Capsule Loading and Sealing:

Weigh and load the solid reactants into a gold (Au) capsule.

Add a specific volume of water to achieve the desired water-to-rock (W/R) mass ratio

(e.g., 0.4).[11][12]

Seal the gold capsule by welding it shut in an inert atmosphere (e.g., N₂) to prevent

oxidation.[11]

Hydrothermal Reaction:

Place the sealed capsule into a reactor vessel (e.g., a Parr bomb).

Heat the vessel in a furnace to the target temperature (e.g., 220°C) for a set duration (e.g.,

6 days).[16] The pressure inside the capsule is determined by the temperature and the

amount of water added.

Product Analysis:

After the experiment, quench the reactor to room temperature.

Carefully open the gold capsule and extract the solid products.

Characterize the products using techniques such as Scanning Electron Microscopy (SEM)

for texture and morphology, Energy-Dispersive X-ray Spectroscopy (EDS) for chemical

composition, and Transmission Electron Microscopy (TEM) for crystallography and

microstructures.[16]
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Visualizations
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Caption: Workflow for determining fayalite's elastic properties at high pressure.
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Experimental Data on Fayalite
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Caption: Role of fayalite data in constraining planetary interior models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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